![molecular formula C44H56P2 B058453 Dicyclohexyl-[1-(2-dicyclohexylphosphanylnaphthalen-1-yl)naphthalen-2-yl]phosphane CAS No. 121457-42-9](/img/structure/B58453.png)
Dicyclohexyl-[1-(2-dicyclohexylphosphanylnaphthalen-1-yl)naphthalen-2-yl]phosphane
Cat. No. B058453
M. Wt: 646.9 g/mol
InChI Key: VJVGVDCTJLFWMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07560582B2
Procedure details
An oven dried resealable Schlenk tube was purged with argon and charged with palladium acetate (2.2 mg, 0.01 mmol, 1 mol %), ligand 2 [Example 1] (5.9 mg, 0.015 mmol, 1.5 mol %), phenylboron dihydroxide (183 mg, 1.5 mmol), and cesium fluoride (456 mg, 3.0 mmol). The tube was purged with argon, and dioxane (3 mL) and 5-bromo-m-xylene (0.135 mL, 1.0 mmol) were added through a rubber septum. The septum was removed, the tube was sealed with a teflon screw cap and the mixture was stirred at room temperature until the starting aryl bromide had been completely consumed as judged by GC analysis. The reaction mixture was then diluted with ether (20 mL) and poured into a separatory funnel. The mixture was washed with 1M NaOH (20 mL), and the layers were separated. The aqueous layer was extracted with ether (20 mL), and the combined organic extracts were dried over anhydrous magnesium sulfate, filtered, and concentrated in vacuo. The crude material was then purified by flash chromatography on silica gel to give 171 mg (94%) of a colorless oil.
Name
Yield
94%
Identifiers
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REACTION_CXSMILES
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[OH-].[OH-].[C:3]1([B+2])[CH:8]=[CH:7]C=[CH:5][CH:4]=1.[F-].[Cs+].Br[C:13]1[CH:14]=[C:15]([CH3:20])[CH:16]=[C:17]([CH3:19])[CH:18]=1.O1CCOC[CH2:22]1>C([O-])(=O)C.[Pd+2].C([O-])(=O)C.C1(P(C2CCCCC2)C2C=CC3C(=CC=CC=3)C=2C2C3C(=CC=CC=3)C=CC=2P(C2CCCCC2)C2CCCCC2)CCCCC1>[CH3:22][C:13]1[CH:14]=[C:15]([C:20]2[CH:7]=[CH:8][CH:3]=[CH:4][CH:5]=2)[CH:16]=[C:17]([CH3:19])[CH:18]=1 |f:0.1.2,3.4,7.8.9|
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Inputs
Step One
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Name
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|
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Quantity
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0.135 mL
|
|
Type
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reactant
|
|
Smiles
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BrC=1C=C(C=C(C1)C)C
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|
Name
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|
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Quantity
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3 mL
|
|
Type
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reactant
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Smiles
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O1CCOCC1
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Step Two
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Name
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|
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Quantity
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183 mg
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|
Type
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reactant
|
|
Smiles
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[OH-].[OH-].C1(=CC=CC=C1)[B+2]
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|
Name
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|
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Quantity
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456 mg
|
|
Type
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reactant
|
|
Smiles
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[F-].[Cs+]
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|
Name
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|
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Quantity
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2.2 mg
|
|
Type
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catalyst
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Smiles
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C(C)(=O)[O-].[Pd+2].C(C)(=O)[O-]
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|
Name
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|
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Quantity
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5.9 mg
|
|
Type
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catalyst
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|
Smiles
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C1(CCCCC1)P(C1=C(C2=CC=CC=C2C=C1)C1=C(C=CC2=CC=CC=C12)P(C1CCCCC1)C1CCCCC1)C1CCCCC1
|
Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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the mixture was stirred at room temperature until the starting aryl bromide
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|
Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
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An oven dried resealable Schlenk tube
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
was purged with argon
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
were added through a rubber septum
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The septum was removed
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the tube was sealed with a teflon
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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screw cap
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
had been completely consumed
|
ADDITION
|
Type
|
ADDITION
|
|
Details
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The reaction mixture was then diluted with ether (20 mL)
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ADDITION
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Type
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ADDITION
|
|
Details
|
poured into a separatory funnel
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WASH
|
Type
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WASH
|
|
Details
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The mixture was washed with 1M NaOH (20 mL)
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the layers were separated
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
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The aqueous layer was extracted with ether (20 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
the combined organic extracts were dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crude material was then purified by flash chromatography on silica gel
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC=1C=C(C=C(C1)C)C1=CC=CC=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 171 mg | |
| YIELD: PERCENTYIELD | 94% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
